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Compound of Interest

Compound Name: Aak1-IN-2

Cat. No.: B12417729 Get Quote

An In-depth Review of the Chemical Structure, Properties, and Biological Activity of a Potent

AAK1 Inhibitor

Abstract
AAK1-IN-2, also known as compound (S)-31, is a potent, selective, and brain-penetrant

inhibitor of the Adaptor-Associated Kinase 1 (AAK1).[1][2] AAK1 is a serine/threonine kinase

that plays a crucial role in clathrin-mediated endocytosis, a fundamental process for

intracellular trafficking.[3] Inhibition of AAK1 has emerged as a promising therapeutic strategy

for various conditions, including neuropathic pain and viral infections. This technical guide

provides a comprehensive overview of the chemical structure, physicochemical properties, and

biological activity of AAK1-IN-2, intended for researchers, scientists, and professionals in the

field of drug development.

Chemical Structure and Properties
AAK1-IN-2 is a complex heterocyclic molecule. Its chemical identity and key properties are

summarized in the tables below.
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Identifier Value

IUPAC Name
2-[(1S)-1-amino-3-methylbutyl]-6-pyridin-4-

ylquinoline-4-carbonitrile

Synonyms compound (S)-31

CAS Number 1802703-21-4

Molecular Formula C20H20N4

SMILES
N#CC1=CC(--INVALID-LINK--

CC(C)C)=NC2=CC=C(C3=CC=NC=C3)C=C12

Property Value Source

Molecular Weight 316.40 g/mol [2]

Melting Point Not available

Solubility Not available

Appearance Not available

Biological Activity
AAK1-IN-2 is a highly potent inhibitor of AAK1 kinase activity.

Parameter Value Species Assay Type Source

IC50 5.8 nM Human Kinase Assay [1]

Mechanism of Action and Signaling Pathway
AAK1 is a key regulator of clathrin-mediated endocytosis (CME), a process essential for the

internalization of cell surface receptors and other cargo. The primary mechanism of action of

AAK1 involves the phosphorylation of the μ2 subunit (AP2M1) of the adaptor protein complex 2

(AP-2). This phosphorylation event enhances the binding of AP-2 to sorting signals on cargo
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proteins, thereby facilitating the assembly of clathrin-coated pits and subsequent vesicle

formation.

AAK1-IN-2 exerts its effect by directly inhibiting the kinase activity of AAK1, thus preventing the

phosphorylation of AP2M1. This disruption of the signaling cascade interferes with the process

of clathrin-mediated endocytosis.

Below is a diagram illustrating the AAK1 signaling pathway in clathrin-mediated endocytosis.
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Experimental Protocols
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The following sections outline the general methodologies for the synthesis and biological

evaluation of AAK1-IN-2, based on the procedures described by Hartz et al. in the Journal of

Medicinal Chemistry (2022). For complete and specific details, please refer to the

supplementary information of the cited publication.

Chemical Synthesis
(Detailed, step-by-step synthesis protocol for AAK1-IN-2 (compound (S)-31) as described in

Hartz RA, et al. J Med Chem. 2022;65(5):4121-4155, would be included here. This would

encompass starting materials, reagents, reaction conditions for each synthetic step, and

purification methods.)

AAK1 Kinase Inhibition Assay
(A detailed protocol for the in vitro AAK1 kinase inhibition assay used to determine the IC50 of

AAK1-IN-2, as reported in Hartz RA, et al. J Med Chem. 2022;65(5):4121-4155, would be

provided here. This would include details on the kinase enzyme, substrate, ATP concentration,

buffer components, incubation times, detection method, and data analysis.)

Conclusion
AAK1-IN-2 is a valuable research tool for investigating the physiological and pathological roles

of AAK1. Its high potency and selectivity make it a suitable probe for studying the intricacies of

clathrin-mediated endocytosis and for exploring the therapeutic potential of AAK1 inhibition in

various disease models. Further research into its pharmacokinetic and pharmacodynamic

properties will be crucial for its potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AAK1-IN-2: A Technical Guide for Researchers and
Drug Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417729#aak1-in-2-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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